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Compound of Interest

Compound Name: Disperse Red 59

Cat. No.: B091644

Disperse Red 59 is a non-ionic monoanthraquinone dye valued for its brilliant bluish-red hue
on synthetic fibers, particularly polyester. Its molecular architecture is the foundation of its color,
solubility, and affinity for hydrophobic substrates.

A notable discrepancy exists in the literature regarding its molecular formula and weight. While
some sources report Ci1sH17NOs (327.33 g/mol ), authoritative databases like PubChem list
C17H1sNOs with a corresponding molecular weight of 313.30 g/mol .[1][2][3][4] This guide will
proceed with the latter, acknowledging that variations may exist due to different salt forms or
manufacturing nuances.[1]
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Identifier Value Source(s)
C.l. Name Disperse Red 59 [2]
CAS Registry No. 17869-10-2 [1112][31[4]

1-amino-4-hydroxy-2-(2-

IUPAC Name methoxyethoxy)anthracene- [1114]
9,10-dione

Molecular Formula C17H15NOs [11[3114115]

Molecular Weight 313.30 g/mol [4]

Chemical Class Anthraquinone Dye [1112]

COCCOC1=C(C2=C(C(=C1)O
Canonical SMILES )C(=0)C3=CC=CC=C3C2=0)  [1][5]
N

The structure of Disperse Red 59 is built upon a rigid anthraquinone core, which functions as
the primary chromophore. The vibrant color is modulated by the presence of electron-donating
auxochromes: an amino group (-NH2) at the C1 position and a hydroxyl group (-OH) at the C4
position. These groups intensify and deepen the color. The 2-(2-methoxyethoxy) side chain at
the C2 position enhances the dye's lipophilicity, which is critical for its affinity towards
hydrophobic polyester fibers, and influences its solubility in organic media.
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Caption: Conceptual structure of Disperse Red 59.
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Part 2: Physicochemical and Spectroscopic

Properties

The physical and chemical properties of Disperse Red 59 dictate its behavior during the

dyeing process and determine the performance of the final colored article. As a disperse dye,

its low aqueous solubility is its most defining characteristic.

Property

Value | Description

Source(s)

Appearance

Deep red powder. Exhibits
color variation under different
light sources: brilliant blue-light

red to pink.

[1](2]

Solubility

Water: Low solubility,
characteristic of disperse dyes.
Organic Solvents: Moderately
soluble. Other: Slightly soluble
in methanol and DMSO;
enhanced solubility in Deep
Eutectic Solvents (DES).

[1]

Melting Point

Specific experimental data not
readily available. Expected to
be a high-melting solid typical

of anthraquinone derivatives.

UV-Vis Amax

Specific experimental data not
readily available. Similar red
anthraquinone and azo dyes
absorb in the 480-530 nm

range.

[6]

Solubility Insights

The non-ionic and hydrophobic nature of Disperse Red 59 necessitates its application from a

fine aqueous dispersion. The dye particles are kept suspended with the aid of dispersing

agents. This system allows the individual dye molecules to diffuse from the "solid solution™ of

© 2025 BenchChem. All rights reserved. 4/12

Tech Support


https://www.benchchem.com/product/b091644?utm_src=pdf-body
https://academic.oup.com/toxsci/article-pdf/22/1/103/4654048/22-1-103.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10058345/
https://academic.oup.com/toxsci/article-pdf/22/1/103/4654048/22-1-103.pdf
https://pdf.benchchem.com/1585/A_Technical_Guide_to_the_Spectroscopic_Profile_of_Disperse_Red_50.pdf
https://www.benchchem.com/product/b091644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the dye particle into the aqueous phase and subsequently into the hydrophobic fiber. Recent
research has highlighted the potential of Deep Eutectic Solvents (DES), such as choline
chloride/ethylene glycol mixtures, to significantly improve the dissolution of disperse dyes,
offering a pathway to more environmentally benign dyeing processes.[1]

Part 3: Industrial Synthesis Workflow

The manufacturing of Disperse Red 59 is a multi-step process representative of anthraquinone
dye synthesis, which is distinct from the diazotization and coupling reactions used for azo dyes.
The process is designed for high purity and consistent product quality.

The synthesis pathway begins with 1-aminoanthraquinone, which is first halogenated (e.g.,
brominated or chlorinated) to introduce a leaving group at the C2 position. This intermediate
then undergoes hydrolysis to replace the halogen at the C4 position with a hydroxyl group. The
final step is a condensation reaction where the remaining halogen at C2 is displaced by 2-
methoxyethanol (ethylene glycol monomethyl ether) to yield the final Disperse Red 59 product.

[1][2][3]
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(with 2-Methoxyethanol)
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Caption: Industrial synthesis workflow for Disperse Red 59.

Part 4: Application in High-Temperature Polyester
Dyeing

Disperse Red 59 is primarily used for the exhaust dyeing of polyester fibers and their blends.
The dyeing mechanism relies on the transfer of the non-polar dye from the aqueous phase into
the amorphous regions of the hydrophobic polyester. This process is highly dependent on
temperature.

At elevated temperatures (typically 130°C), the polymer chains in the polyester fiber gain
sufficient mobility, causing the fiber structure to swell and open.[7][8] This creates transient
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voids that allow the small, hydrophobic dye molecules to diffuse from the surface into the fiber's

interior. Upon cooling, the fiber structure contracts, physically trapping the dye molecules within

the polymer matrix. The color is then held firmly by van der Waals forces and hydrophobic

interactions, resulting in good wash fastness.[7][8]

Typical Value /

Parameter . Rationale Source(s)
Condition
To achieve the
_ necessary fiber
High-Temperature, ) )
] ] swelling (Tg of PET is
Dyeing Method High-Pressure (HT- ) [9][10]
~70-80°C, dyeing
HP) Exhaust
occurs well above
this).
Optimal for dye
diffusion rate without
Temperature 130°C ] o [9][10]
causing significant
fiber degradation.
] Allows for sufficient
i 30-60 minutes at )
Time dye penetration and [10]
130°C ,
leveling.
Ensures the stability
o of the disperse dye
4.5 - 5.5 (maintained )
pH ] ) ] and prevents alkaline [9][10]
with acetic acid) ]
hydrolysis of the
polyester fiber.
To maintain a stable
) ) dye dispersion and
o Dispersing agent, )
Auxiliaries ensure uniform dye [71[10]

Leveling agent

uptake, preventing

spotting.

Part 5: Safety and Toxicological Profile
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Specific toxicological data for Disperse Red 59 is not extensively available. However, the
safety profile can be inferred from the broader class of anthraquinone dyes and general data
for disperse dyes.

o General Toxicity: Some anthraquinone dyes have been studied for inhalation toxicity, with
high concentrations showing potential for liver and nasal olfactory epithelium damage in
animal studies.[1][3][5] The toxicological influence of organic dyes in pyrotechnic smoke
compositions is a recognized concern due to their polycyclic aromatic hydrocarbon-like
structures.[2]

» Carcinogenicity & Mutagenicity: Data for the anthraquinone class is mixed and often
insufficient.[11] Unlike many azo dyes, anthraquinone dyes do not degrade to form regulated
aromatic amines.[1]

o Skin/Eye Irritation: Like many industrial colorants, Disperse Red 59 powder may cause skin,
eye, and respiratory irritation upon contact.[12] Some disperse dyes are known sensitizers
and may cause allergic skin reactions.[13][14]

Standard Safety Precautions:

o Handling: Use in a well-ventilated area. Avoid generating dust. Wear appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a dust respirator.[12][14]

o Contact: Avoid all personal contact, including inhalation and skin/eye contact.[14] In case of
skin contact, wash with plenty of soap and water. In case of eye contact, rinse cautiously
with water for several minutes.[12]

e Storage: Store in a cool, dry place in a tightly-sealed container away from strong oxidizing
agents.[12]

Part 6: Experimental Protocols

The following protocols are standardized, self-validating methodologies for the laboratory-scale
application of Disperse Red 59.
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Protocol 1: High-Temperature Exhaust Dyeing of
Polyester Fabric

This protocol describes the standard method for achieving a deep, level dyeing on polyester
fabric.

o Fabric Preparation: Scour a 10g sample of polyester fabric by washing at 60-70°C for 15-20
minutes with a solution containing 1 g/L of a non-ionic detergent to remove any sizing agents
or oils. Rinse thoroughly.[10][15]

» Dye Dispersion Preparation: Weigh 0.2g of Disperse Red 59 powder (for a 2% on-weight-of-
fabric dyeing). Create a smooth, lump-free paste with a small amount of water and 0.2g of a
dispersing agent. Gradually add warm water (40-50°C) while stirring to create a fine
dispersion.[7]

e Dye Bath Preparation: In a high-temperature dyeing vessel, prepare a dye bath with a liquor-
to-goods ratio of 10:1 (100 mL total volume for 10g fabric). Add the prepared dye dispersion.

e pH Adjustment: Adjust the pH of the dye bath to 4.5-5.5 using a few drops of dilute acetic
acid.[7]

e Dyeing Cycle:

[¢]

Introduce the scoured polyester fabric into the dye bath at 60°C.

o

Seal the vessel and run for 10 minutes to ensure even wetting.

o

Raise the temperature to 130°C at a controlled rate of 2°C per minute.

[¢]

Hold the temperature at 130°C for 45-60 minutes with continuous circulation.

[¢]

Cool the dye bath down to 70°C at a rate of 2.5°C per minute before draining.[7]

Protocol 2: Post-Dyeing Reduction Clearing

This step is critical for removing unfixed surface dye, thereby maximizing wash and crocking
fastness.
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» Rinsing: After the dyeing cycle, rinse the fabric sample first with hot water (60-70°C),
followed by a cold water rinse.[7]

» Reduction Bath Preparation: Prepare a fresh bath at a 10:1 liquor ratio containing:
o Sodium Hydrosulfite: 2 g/L
o Caustic Soda (Sodium Hydroxide): 2 g/L

o Clearing Process: Treat the dyed fabric in this reduction bath at 70-80°C for 15-20 minutes.
[71[10]

o Neutralization and Final Rinse: Drain the reduction clearing bath. Rinse the fabric thoroughly
with hot water, then neutralize with a dilute solution of acetic acid. Finally, perform a final cold
water rinse and dry the fabric.

Conclusion

Disperse Red 59 stands as a technically significant colorant within the anthraquinone class,
offering a unique combination of a brilliant bluish-red shade and high performance on polyester.
Its molecular structure, characterized by a stable anthraguinone core and tailored functional
groups, dictates its physicochemical properties and dyeing behavior. Understanding its
synthesis, application mechanics at high temperatures, and proper handling procedures is
essential for leveraging its full potential in research and industrial applications. While specific
toxicological data remains limited, adherence to safety protocols for the broader class of
disperse dyes ensures responsible handling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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